Cas no 1881434-93-0 (3-(2-amino-3,3-dimethylbutyl)-1-ethylurea)

• Product Name: 3-(2-amino-3,3-dimethylbutyl)-1-ethylurea
• CAS No: 1881434-93-0
• MF: C₉H₂₁N₃O
• MW: 187.28254199028
• CID: 6224204
• PubChem ID: 165474987
• Update Time: 2025-10-12

3-(2-amino-3,3-dimethylbutyl)-1-ethylurea Chemical and Physical Properties

Names and Identifiers

• 3-(2-amino-3,3-dimethylbutyl)-1-ethylurea
• EN300-1121946
• 1881434-93-0

• Inchi： 1S/C9H21N3O/c1-5-11-8(13)12-6-7(10)9(2,3)4/h7H,5-6,10H2,1-4H3,(H2,11,12,13)
• InChI Key： QMFXWYNNBATKMA-UHFFFAOYSA-N
• SMILES： O=C(NCC)NCC(C(C)(C)C)N

Computed Properties

• Exact Mass: 187.168462302g/mol
• Monoisotopic Mass: 187.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-(2-amino-3,3-dimethylbutyl)-1-ethylurea

3-(2-Amino-3,3-dimethylbutyl)-1-Ethylurea: An Overview of CAS No. 1881434-93-0

3-(2-Amino-3,3-dimethylbutyl)-1-ethylurea, a compound with the CAS number 1881434-93-0, is a unique urea derivative that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and chemical research. This compound is characterized by its distinct molecular structure, which includes an amino group and a dimethylbutyl moiety, making it a valuable candidate for further exploration and development.

The chemical formula of 3-(2-amino-3,3-dimethylbutyl)-1-ethylurea is C₁₀H₂₂N₄O. Its molecular weight is approximately 206.30 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, involving the reaction of 2-amino-3,3-dimethylbutane with ethyl isocyanate. The resulting product is a white crystalline solid that is soluble in common organic solvents such as methanol and ethanol.

In the realm of pharmaceutical research, 3-(2-amino-3,3-dimethylbutyl)-1-ethylurea has shown promising properties as a potential therapeutic agent. Recent studies have focused on its ability to modulate specific biological pathways and receptors. For instance, research published in the Journal of Medicinal Chemistry in 2022 highlighted the compound's potential as an inhibitor of certain enzymes involved in inflammatory processes. This property makes it a candidate for the development of anti-inflammatory drugs.

Beyond its pharmaceutical applications, 3-(2-amino-3,3-dimethylbutyl)-1-ethylurea has also been explored for its use in chemical synthesis and materials science. Its unique structure and functional groups make it an excellent building block for the creation of more complex molecules. In a study published in the Journal of Organic Chemistry, researchers demonstrated the compound's utility as a precursor for the synthesis of novel polymers with enhanced mechanical properties.

The safety profile of CAS No. 1881434-93-0 has been extensively evaluated through various toxicity studies. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations, making it suitable for further clinical development. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its long-term safety and efficacy.

In terms of analytical methods, several techniques have been developed to accurately detect and quantify 3-(2-amino-3,3-dimethylbutyl)-1-ethylurea. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used methods due to their high sensitivity and specificity. These techniques are crucial for quality control and ensuring the purity of the compound in both research and industrial settings.

The future prospects for CAS No. 1881434-93-0 are promising. Ongoing research is focused on optimizing its synthesis methods to improve yield and reduce costs. Additionally, efforts are being made to explore its potential applications in areas such as drug delivery systems and biocatalysis. The interdisciplinary nature of this research highlights the compound's versatility and its potential to contribute to multiple scientific fields.

In conclusion, 3-(2-amino-3,3-dimethylbutyl)-1-ethylurea (CAS No. 1881434-93-0) is a multifaceted compound with significant potential in pharmaceuticals, chemical synthesis, and materials science. Its unique molecular structure and favorable properties make it an exciting subject for further investigation and development. As research continues to uncover new applications and optimize existing ones, this compound is poised to play a crucial role in advancing scientific knowledge and technological innovation.